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Compound of Interest

Compound Name:
8-(Hydroxyamino)-8-oxooctanoic

acid

Cat. No.: B3047937 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 8-(Hydroxyamino)-8-oxooctanoic acid
(CAS No. 149647-86-9) is publicly available. The following guidance is based on the chemical

structure and safety protocols for similar compounds, such as hydroxamic acids and carboxylic

acids. Always perform a risk assessment before handling any chemical and consult with your

institution's Environmental Health and Safety (EHS) department.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 8-(Hydroxyamino)-8-oxooctanoic acid. The

procedural guidance herein is designed to answer specific operational questions, ensuring safe

handling from receipt to disposal.

I. Hazard Identification and Risk Assessment
While specific toxicity data is unavailable, the structure of 8-(Hydroxyamino)-8-oxooctanoic
acid, containing a hydroxamic acid and a carboxylic acid functional group, suggests potential

hazards. Similar compounds can cause skin and eye irritation. As a solid, inhalation of dust

particles should also be avoided. A thorough risk assessment is mandatory before beginning

any experimental work.

II. Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling 8-(Hydroxyamino)-8-oxooctanoic acid.
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III. Operational Plan: Step-by-Step Guidance
A. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents and strong acids.

Ensure the container is tightly sealed.

B. Handling and Preparation of Solutions:

All handling of solid 8-(Hydroxyamino)-8-oxooctanoic acid should be conducted in a

chemical fume hood or a ventilated balance enclosure to minimize inhalation of dust.

Wear the appropriate PPE as outlined in the table above.
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To prepare a solution, slowly add the solid to the solvent to avoid splashing.

If heating is required, use a controlled heating source such as a heating mantle or a water

bath.

C. Spill Management:

Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep up the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the area immediately.

Alert your institution's EHS department or emergency response team.

Restrict access to the area.

IV. Disposal Plan
All waste containing 8-(Hydroxyamino)-8-oxooctanoic acid, including contaminated

labware and absorbent materials, must be disposed of as hazardous chemical waste.

Collect waste in a clearly labeled, sealed, and appropriate waste container.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's EHS department for specific procedures.

V. Emergency Procedures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention if irritation

develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

Personal Protective Equipment when handling 8-(Hydroxyamino)-8-oxooctanoic acid.
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Start: Handling
8-(Hydroxyamino)-8-oxooctanoic acid

Is the chemical a solid?

Handle in a chemical fume hood
or ventilated enclosure

Yes

Is the chemical in solution?

No

Weighing solid

Required PPE:
- Safety glasses

- Nitrile/neoprene gloves
- Lab coat

End: Proceed with experiment

Handle in a chemical fume hood

Yes

No

Small-scale solution handling

Required PPE:
- Chemical splash goggles
- Nitrile/neoprene gloves

- Lab coat

Large-scale or splash potential?

Enhanced PPE:
- Face shield over goggles
- Chemical-resistant apron

Yes

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling 8-(Hydroxyamino)-8-oxooctanoic acid.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 8-
(Hydroxyamino)-8-oxooctanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3047937#personal-protective-equipment-for-
handling-8-hydroxyamino-8-oxooctanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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